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Compound of Interest

Compound Name: Benzyl butyrate

Cat. No.: B092007

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. The proper disposal of chemical reagents like benzyl butyrate
is a critical component of laboratory safety and environmental responsibility. This guide
provides essential, step-by-step information for the safe and compliant disposal of benzyl
butyrate, ensuring the protection of both laboratory personnel and the environment.

Benzyl Butyrate: A Summary of Key Safety Data

To facilitate a quick safety assessment, the following table summarizes the key quantitative
data for benzyl butyrate, compiled from various safety data sheets (SDS).
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Property Value Source(s)
CAS Number 103-37-7 [1112][3]
Molecular Formula C11H1402 [1]
_ 100.0 °C (212.0 °F) Closed
Flash Point [4]
Cup
Oral LD50 (Rat) 2330 mg/kg bw [31[5]
Dermal LD50 (Rabbit) > 5000 mg/kg bw [3][5]
Water Solubility 281.985 mg/L at 25 °C [3]
Vapor Pressure 0.04 mm Hg at 25 °C [4]
WGK 2: Obviously hazardous
Water Hazard Class [5]
to water

Experimental Protocols: Disposal Methodology

The disposal of benzyl butyrate must be conducted in a manner that prevents its release into
the environment. The following protocols are based on established safety guidelines.

Waste Characterization:

The first step in proper chemical disposal is to determine if the waste is hazardous. While some
safety data sheets indicate that benzyl butyrate is not classified as a hazardous substance
under OSHA's Hazard Communication Standard (29 CFR 1910.1200), others classify it as
harmful if swallowed and hazardous to the aquatic environment.[1][2][4] It is the responsibility
of the waste generator to make a final determination based on the specific mixture and any
contaminants, in accordance with federal, state, and local regulations.[6][7] The Resource
Conservation and Recovery Act (RCRA) provides the federal framework for hazardous waste
management in the United States.[6][7]

Disposal of Unused Benzyl Butyrate:

Unused or waste benzyl butyrate should not be disposed of down the drain or in regular trash.
[2][8] It must be collected for disposal by a licensed hazardous waste management company.
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o Containerization: Collect waste benzyl butyrate in a dedicated, properly labeled, and sealed
container. The container should be compatible with the chemical.

o Labeling: Clearly label the waste container as "Hazardous Waste," "Waste Benzyl
Butyrate,” and include the date of accumulation.

o Storage: Store the waste container in a designated, well-ventilated, and secondary
containment area, away from incompatible materials such as strong oxidizing agents.[9]

» Disposal: Arrange for pickup and disposal by a certified environmental management
company.

Spill Cleanup and Disposal:

In the event of a benzyl butyrate spill, follow these procedures for cleanup and disposal of the
resulting waste.

« Ventilation and PPE: Ensure the area is well-ventilated. Wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.[3]

o Containment: For larger spills, dike the material to prevent it from spreading.[4] Prevent the
spill from entering drains or waterways.[2][4]

e Absorption: Absorb the spilled liquid with an inert material such as sand, diatomaceous
earth, or vermiculite.[4][8]

o Collection: Carefully collect the absorbent material and place it into a suitable, closed
container for disposal.[4]

e Labeling and Disposal: Label the container as "Hazardous Waste: Benzyl Butyrate Spill
Debris" and dispose of it through a licensed hazardous waste contractor.

Disposal of Empty Containers:

Empty containers that have held benzyl butyrate must be properly decontaminated before
disposal.
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 Triple Rinsing: Triple rinse the empty container with a suitable solvent (e.g., ethanol or
acetone).[10]

e Rinsate Collection: Collect the rinsate as hazardous waste for proper disposal. Do not pour
the rinsate down the drain.

» Container Disposal: Once triple-rinsed and dry, the container can typically be disposed of in
the regular trash or recycled, depending on local regulations.[10] Deface or remove the
original label before disposal.[10]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the proper disposal procedures for benzyl
butyrate, the following workflow diagram has been created using Graphviz (DOT language).
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Benzyl Butyrate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Benzyl Butyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092007#benzyl-butyrate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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